![molecular formula C13H19BrN4O3S B6241582 tert-butyl N-[1-(5-bromo-1,3,4-thiadiazole-2-carbonyl)piperidin-4-yl]carbamate CAS No. 2402830-91-3](/img/no-structure.png)
tert-butyl N-[1-(5-bromo-1,3,4-thiadiazole-2-carbonyl)piperidin-4-yl]carbamate
Overview
Description
The compound “tert-butyl N-[1-(5-bromo-1,3,4-thiadiazole-2-carbonyl)piperidin-4-yl]carbamate” is a complex organic molecule. It contains a tert-butyl group, a brominated thiadiazole ring, and a piperidine ring .
Synthesis Analysis
While specific synthesis methods for this compound are not available, similar compounds are often synthesized through palladium-catalyzed cross-coupling reactions .Molecular Structure Analysis
The molecular structure of this compound would likely be complex due to the presence of multiple rings and functional groups .Chemical Reactions Analysis
The compound may undergo various reactions depending on the conditions. For example, tert-butyl groups can participate in lithium-bromide exchange reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its exact structure. For example, tert-butyl compounds often have a relatively high boiling point and low polarity .properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl N-[1-(5-bromo-1,3,4-thiadiazole-2-carbonyl)piperidin-4-yl]carbamate involves the reaction of tert-butyl carbamate with 1-(5-bromo-1,3,4-thiadiazole-2-carbonyl)piperidin-4-amine in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP).", "Starting Materials": [ "tert-butyl carbamate", "1-(5-bromo-1,3,4-thiadiazole-2-carbonyl)piperidin-4-amine", "N,N'-dicyclohexylcarbodiimide (DCC)", "4-dimethylaminopyridine (DMAP)" ], "Reaction": [ "Step 1: Dissolve tert-butyl carbamate in a suitable solvent such as dichloromethane.", "Step 2: Add N,N'-dicyclohexylcarbodiimide (DCC) and 4-dimethylaminopyridine (DMAP) to the reaction mixture and stir for 10-15 minutes.", "Step 3: Add 1-(5-bromo-1,3,4-thiadiazole-2-carbonyl)piperidin-4-amine to the reaction mixture and stir for 12-24 hours at room temperature.", "Step 4: Purify the product by column chromatography using a suitable solvent system such as ethyl acetate/hexanes.", "Step 5: Characterize the product using spectroscopic techniques such as NMR and mass spectrometry." ] } | |
CAS RN |
2402830-91-3 |
Molecular Formula |
C13H19BrN4O3S |
Molecular Weight |
391.3 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
